5-((4-Fluorobenzyl)thio)-2-(furan-2-yl)-4-tosyloxazole

• IUPAC Name: 5-[(4-fluorophenyl)methylsulfanyl]-2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-1,3-oxazole
• InChI: InChI=1S/C21H16FNO4S2/c1-14-4-10-17(11-5-14)29(24,25)20-21(27-19(23-20)18-3-2-12-26-18)28-13-15-6-8-16(22)9-7-15/h2-12H,13H2,1H3
• InChI Key: WBAHMCYVCRWEIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CO3)SCC4=CC=C(C=C4)F
• Molecular Formula: C21H16FNO4S2
• Molecular Weight: 429.5 g/mol
• CAS No.: 686737-71-3

Description

5-((4-Fluorobenzyl)thio)-2-(furan-2-yl)-4-tosyloxazole is a useful research compound. Its molecular formula is C21H16FNO4S2 and its molecular weight is 429.48. The purity is usually 95%.
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Scientific Research Applications

Electronic and Optical Properties

5-((4-Fluorobenzyl)thio)-2-(furan-2-yl)-4-tosyloxazole derivatives have been explored in the context of their electronic and optical properties, particularly focusing on their role in donor-acceptor-donor arrays for electrochemical systems. A study highlighted the synthesis of monomers bearing this structure, emphasizing their electrochemical polymerization and the subsequent investigation into the electrochemical and optical properties of these systems. These fluorinated acceptor-based systems exhibit distinct electrochromic properties and possess relatively low bandgap values, indicating potential applications in electronic devices or sensors (Çakal et al., 2021).

Anticancer Potential

Compounds structurally related to this compound have been extensively studied for their anticancer activities. Research has been conducted to synthesize various derivatives and evaluate their anticancer activities against different cancer cell lines. For example, the synthesis of benzothiazole acylhydrazones and the evaluation of their cytotoxic activities against various carcinogenic cell lines highlighted the potential of these compounds as anticancer agents (Osmaniye et al., 2018).

Chelating Properties

The chelating properties of molecules related to this compound have been investigated, particularly in the context of transition metal chelates. Studies have been conducted to synthesize ligands and their transition metal chelates, and then evaluate their chelating properties and antifungal activities against various fungal strains. This research demonstrates the potential application of these compounds in the development of fungicides or as agents in chelation therapy (Varde & Acharya, 2017).